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Compound of Interest

Compound Name:
1-(6-Bromonaphthalen-2-

yl)ethanone

Cat. No.: B074744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed safety and handling procedures for 1-(6-Bromonaphthalen-2-
yl)ethanone (CAS No: 1590-25-6). Adherence to these guidelines is crucial for ensuring

personal safety and maintaining a secure laboratory environment. This compound is intended

for research and further manufacturing use only and should not be used for direct human

application.[1]

Section 1: Chemical and Physical Properties
1-(6-Bromonaphthalen-2-yl)ethanone is a solid, off-white to beige powder.[2] A

comprehensive summary of its key physical and chemical properties is provided below.
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Property Value Source(s)

CAS Number 1590-25-6 [1]

Molecular Formula C₁₂H₉BrO [1][3]

Molecular Weight 249.10 g/mol [1][3]

IUPAC Name
1-(6-bromonaphthalen-2-

yl)ethanone
[3]

Synonyms

2-Acetyl-6-bromonaphthalene,

1-(6-bromo-2-

naphthyl)ethanone

[3]

Physical Form Solid

Purity ≥97% [1][4]

Storage Temperature
Room Temperature / Ambient

Storage
[1]

InChI Key
UZDOTHVVSQOCJO-

UHFFFAOYSA-N
[3]

Section 2: Hazard Identification and Safety
Information
This compound is classified as hazardous. The GHS classification and associated

precautionary statements are summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)[1][5]
Warning[1]

H302: Harmful if

swallowed.[1]

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)[1][5]
Warning[1]

H315: Causes skin

irritation.[1]

Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)[1][5]
Warning[1]

H319: Causes serious

eye irritation.[1]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)[1][5]
Warning[1]

H335: May cause

respiratory irritation.[1]

Precautionary Statements:[6]

Prevention: P261, P264, P270, P271, P280

Response: P301+P317, P302+P352, P304+P340, P305+P351+P338, P332+P313,

P337+P313, P362+P364

Storage: P403+P233, P405

Disposal: P501

Section 3: Experimental Protocols - Safe Handling
and Use
Due to its hazardous nature, all handling of 1-(6-Bromonaphthalen-2-yl)ethanone must be

conducted with appropriate engineering controls and personal protective equipment.

3.1 Engineering Controls

Work must be performed in a certified chemical fume hood to avoid inhalation of dust and

vapors.[7][8]
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Ensure adequate ventilation in the work area.[9]

An emergency eyewash station and a safety shower must be readily accessible in the

immediate work area.[7][9]

3.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Chemical splash goggles that meet ANSI Z87.1 or European Standard

EN166 are required.[6][7][9] A face shield should be worn in addition to goggles when there

is a risk of splashing.[7]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile or Neoprene) are mandatory.[7]

Gloves must be inspected before use and disposed of immediately after contamination.

Body Protection: A flame-resistant lab coat, fully buttoned, is required.[7] For larger

quantities, chemical-resistant overalls may be necessary.[8]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

dusts should be used.[7][10]

Footwear: Closed-toe, closed-heel shoes must be worn at all times in the laboratory.[7]

3.3 General Handling Protocol

Before starting work, ensure all required PPE is correctly worn.

Wash hands thoroughly after handling the chemical.

Avoid contact with skin, eyes, and clothing.[9][11]

Do not breathe dust.[9]

Avoid eating, drinking, or smoking in the laboratory.[6][10]

Keep the container tightly closed when not in use.
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Decontaminate all surfaces and equipment that may have come into contact with the

chemical after use.[7]

Workflow for Safe Handling of 1-(6-Bromonaphthalen-2-yl)ethanone

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Weighing and Transfer

Perform Experiment

Decontaminate Glassware
and Work Surfaces

Dispose of Waste in
Designated Container

Doff PPE and Wash Hands

Store Chemical Properly
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Caption: General workflow for handling the chemical safely.

Section 4: Storage and Disposal
4.1 Storage Protocol

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]

Store at ambient room temperature.[1]

Keep away from heat, sparks, open flames, and other sources of ignition.[9]

Incompatible Materials: Strong oxidizing agents, strong bases, and acids.[9][11][13]

4.2 Disposal Protocol

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[9][10]

Do not allow the product to enter drains.

Section 5: Emergency Procedures
5.1 First-Aid Measures

General Advice: If symptoms persist, seek immediate medical attention and show the Safety

Data Sheet (SDS) to the doctor.[10]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Get medical attention.[9][12]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.

[9][12]
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Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes), also

under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention.[9][12]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a poison center or doctor if you feel unwell.[9][10][12]

5.2 Accidental Release Measures (Spills)

Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid breathing dust and prevent contact with the substance.[7][10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[14]

Containment and Cleanup: Sweep up the spilled solid material and shovel it into a suitable,

closed container for disposal.[9][10] Avoid generating dust. Clean the affected area

thoroughly.
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Emergency Protocol for Spills

Spill Occurs

Evacuate Immediate Area

Don Full PPE
(incl. Respirator)

Is the spill large?

Contain with inert absorbent.
Sweep into labeled container.

No

Contact EH&S.
Control source if safe.

Yes

Decontaminate Area

Dispose of waste as
hazardous material

Click to download full resolution via product page

Caption: Decision tree for spill response procedures.

5.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[10]
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Hazardous Combustion Products: During a fire, hazardous combustion products such as

carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen halides (e.g., hydrogen

bromide) may be formed.[9][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074744#safety-and-handling-procedures-for-1-6-
bromonaphthalen-2-yl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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